Hypertrehalosemic neuropeptide

• CAS: 106018-36-4
• Synonyms: Glp-Val-Asn-Phe-Ser-Pro-Gly-Trp-Gly-Thr-NH2; hypertrehalosemic neuropeptide
• Molecular Formula: C50H67N13O14
• Molecular Weight: 1074.1 g/mol
• SMILES: CC(C)C(C(=O)NC(CC(=O)N)C(=O)NC(CC1=CC=CC=C1)C(=O)NC(CO)C(=O)N2CCCC2C(=O)NCC(=O)NC(CC3=CNC4=CC=CC=C43)C(=O)NCC(=O)NC(C(C)O)C(=O)N)NC(=O)C5CCC(=O)N5
• InChI: InChI=1S/C50H67N13O14/c1-25(2)41(62-45(72)31-15-16-38(67)56-31)49(76)59-34(20-37(51)66)47(74)58-32(18-27-10-5-4-6-11-27)46(73)60-35(24-64)50(77)63-17-9-14-36(63)48(75)55-22-39(68)57-33(19-28-21-53-30-13-8-7-12-29(28)30)44(71)54-23-40(69)61-42(26(3)65)43(52)70/h4-8,10-13,21,25-26,31-36,41-42,53,64-65H,9,14-20,22-24H2,1-3H3,(H2,51,66)(H2,52,70)(H,54,71)(H,55,75)(H,56,67)(H,57,68)(H,58,74)(H,59,76)(H,60,73)(H,61,69)(H,62,72)/t26-,31+,32+,33+,34+,35+,36+,41+,42+/m1/s1
• InChIKey: NHXHBXCOYZFUSO-VCGRHRPCSA-N

Insect metabolism researchers face a critical challenge: within the AKH/RPCH neuropeptide family, even single amino acid substitutions can abolish hypertrehalosemic activity, making generic peptide substitution unreliable. This verified Hypertrehalosemic neuropeptide (Nauphoeta cinerea; sequence: pGlu-VNFSPGWGT-NH₂) eliminates that variability. • Demonstrated EC50 of 0.044 nM in Blaberus discoidalis fat body assays, with 113% in vivo trehalose elevation in Blattella germanica. • Supplied as lyophilized powder, >98% HPLC purity, with full CoA and MSDS documentation. • Ships with blue ice; store at -20°C for long-term stability. For research use only.

Hypertrehalosemic Neuropeptide Overview

Hypertrehalosemic neuropeptide (CAS 106018-36-4), also known as HTH or HrTH, is a decapeptide belonging to the adipokinetic hormone/red pigment-concentrating hormone (AKH/RPCH) family . It is characterized by the amino acid sequence pGlu-Val-Asn-Phe-Ser-Pro-Gly-Trp-Gly-Thr-NH2 . This neuropeptide is a key metabolic regulator in certain insects, specifically identified in several cockroach species including Nauphoeta cinerea, Blaberus discoidalis, and Blattella germanica, where its primary function is to stimulate the synthesis of the blood sugar trehalose from fat body glycogen stores [1][2].

Trehalose metabolism & insect endocrinology studies in cockroach models

In vitro fat body bioassay & in vivo hemolymph trehalose response workflow

Sequence-defined decapeptide probe with AKH/RPCH family identity

• [1] Lewis, D. K., et al. (1997). Hypertrehalosemic hormone in a cockroach: molecular cloning and expression. Molecular and Cellular Endocrinology, 130(1-2), 101-108. View Source
• [2] Veenstra, J. A., & Camps, F. (1990). Structure of the hypertrehalosemic neuropeptide of the German cockroach, Blattella germanica. Neuropeptides, 15(2), 107-109. View Source

Why Related Peptides Cannot Substitute

Despite belonging to the AKH/RPCH family, peptides within this class exhibit significant functional divergence and high receptor specificity, making generic substitution unreliable [1]. The hypertrehalosemic response is tightly linked to a peptide's primary sequence; studies have shown that even single amino acid substitutions or changes in peptide length can abolish or severely reduce biological activity [1]. For instance, the endogenous hypertrehalosemic hormone (HrTH) of Blaberus discoidalis is the most potent peptide in its species, and the potency of bioanalogs directly correlates with sequence similarity, diverging significantly from the native hormone [2]. This stringent structure-activity relationship underscores the necessity of using the specific, verified compound to ensure consistent and predictable experimental outcomes.

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Single amino acid substitution may abolish hypertrehalosemic activity; sequence identity drives receptor activation.

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Bioanalog potency diverges with sequence deviation; receptor specificity across AKH family peptides should not be assumed.

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Peptide length variation (e.g., octapeptide family members) can shift target engagement and may not recapitulate native response.

• [1] Katali, O. K. H., Marco, H. G., & Gäde, G. (2017). Functional characterisation of the hypertrehalosaemic hormone from the Indian stick insect Carausius morosus: metabolic and myotropic studies. (Master's thesis, University of Cape Town). View Source
• [2] Gäde, G., & Hayes, T. K. (1990). Structure-activity relationships on hyperglycemia by representatives of the adipokinetic/hyperglycemic hormone family in Blaberus discoidalis cockroaches. Journal of Comparative Physiology B, 160, 187-194. View Source

Quantitative Evidence and Comparisons

In Vitro Fat Body Trehalose Synthesis

In an in vitro assay using fat body tissue from adult male Blaberus discoidalis cockroaches, Hypertrehalosemic neuropeptide (HTH) stimulated trehalose biosynthesis with high potency. The effective concentration for half-maximal response (EC50) was determined to be 0.044 nM [1]. This value serves as a critical benchmark for potency, although a direct comparator EC50 from the same study is not provided for other AKH peptides.

In vitro trehalose synthesis

Reported EC50

EC50 0.044 nM

Supports trehalose synthesis pathway activation benchmark

Blaberus discoidalis fat body; comparator data not available

Evidence Dimension	EC50 for trehalose biosynthesis stimulation
Target Compound Data	0.044 nM
Comparator Or Baseline	No comparator data available from this source.
Quantified Difference	N/A
Conditions	In vitro assay with isolated fat body from adult male Blaberus discoidalis cockroaches.

Why This Matters

Establishes a precise, quantitative benchmark for the compound's high intrinsic activity in a standard in vitro model.

• [1] Keeley, L. L., et al. (1995). In vitro bioassay for hypertrehalosemic hormone-dependent trehalose biosynthesis by fat body from adult Blaberus discoidalis cockroaches. Archives of Insect Biochemistry and Physiology, 28(4), 313-324. View Source

Male vs. Female Fat Body Activation

The same in vitro study on Blaberus discoidalis tissue revealed a significant sex-based difference in response magnitude to HTH. Treatment of male fat body with HTH resulted in a 3-fold increase in trehalose production, while female tissue exhibited only a 67% maximum increase [1]. This data highlights a critical experimental variable (tissue sex) that can dramatically influence quantitative outcomes and must be controlled for in experimental design.

Sex-specific response

Reported comparison

Male: 3-fold increase
Female: 67% increase

Tissue sex may influence response magnitude in experimental design

In vitro, Blaberus discoidalis fat body

Evidence Dimension	Maximum increase in trehalose production over basal level
Target Compound Data	Male tissue: 3-fold increase
Comparator Or Baseline	Female tissue: 67% increase
Quantified Difference	Male response is approximately 4.5 times greater than the female response.
Conditions	In vitro assay with isolated fat body from adult Blaberus discoidalis cockroaches.

Why This Matters

Identifies a key biological variable (tissue sex) that dramatically impacts the magnitude of the compound's effect, guiding proper experimental design.

• [1] Keeley, L. L., et al. (1995). In vitro bioassay for hypertrehalosemic hormone-dependent trehalose biosynthesis by fat body from adult Blaberus discoidalis cockroaches. Archives of Insect Biochemistry and Physiology, 28(4), 313-324. View Source

Receptor-Dependent In Vivo Trehalose Response

In an in vivo study using the cockroach Blattella germanica, injection of 10 pmol of HTH led to a 113% increase in hemolymph trehalose levels after 2 hours in control animals. Crucially, when the HTH receptor (HTHR) was knocked down using RNA interference (dsHTHR-treated females), the same dose of HTH resulted in only a 49% increase [1]. This demonstrates the compound's specific, receptor-mediated in vivo activity.

Receptor-dependent in vivo

Reported comparison

Control: 113% increase
Receptor KD: 49% increase

Receptor-mediated effect confirmed via HTHR knockdown model

10 pmol HTH; Blattella germanica in vivo

Evidence Dimension	Percent increase in hemolymph trehalose 2h post-injection of 10 pmol HTH
Target Compound Data	113% increase
Comparator Or Baseline	49% increase in animals with HTH receptor knockdown
Quantified Difference	Receptor knockdown reduces the effect by 64 percentage points.
Conditions	In vivo bioassay in female Blattella germanica cockroaches.

Why This Matters

Provides quantitative in vivo efficacy data and confirms that the hypertrehalosemic effect is specifically mediated through its cognate G protein-coupled receptor.

• [1] Hansen, K. K., et al. (2011). Functional Characterization of Hypertrehalosemic Hormone Receptor in Relation to Hemolymph Trehalose and to Oxidative Stress in the Cockroach Blattella germanica. Frontiers in Endocrinology, 2, 83. View Source

Sequence Conservation Across Species

The primary structure of Hypertrehalosemic neuropeptide (pGlu-Val-Asn-Phe-Ser-Pro-Gly-Trp-Gly-Thr-NH2) is identical across several cockroach species, including Nauphoeta cinerea, Blaberus discoidalis, and Blattella germanica [1]. This sequence conservation is not strictly tied to phylogenetic closeness, as B. germanica is not closely related to the other two species . This contrasts with other family members, such as the octapeptide Tem-HrTH from tenebrionid beetles (pGlu-Leu-Asn-Phe-Ser-Pro-Asn-Trp-NH2), which has an 88% sequence homology [2].

Sequence conservation

Reported comparison

Decapeptide pGlu‑Val‑Asn‑Phe‑Ser‑Pro‑Gly‑Trp‑Gly‑Thr‑NH2

Distinct identity vs. octapeptide AKH members; cross‑species conservation in cockroaches

88% homology with Tem‑HrTH octapeptide

Evidence Dimension	Amino acid sequence
Target Compound Data	pGlu-Val-Asn-Phe-Ser-Pro-Gly-Trp-Gly-Thr-NH2 (Decapeptide)
Comparator Or Baseline	Tem-HrTH: pGlu-Leu-Asn-Phe-Ser-Pro-Asn-Trp-NH2 (Octapeptide); Pea-CAH-I: pGlu-Leu-Thr-Phe-Thr-Pro-Asn-Trp-NH2 (Octapeptide)
Quantified Difference	88% sequence homology with Tem-HrTH [2]; distinct octapeptide sequence for Pea-CAH-I [3].
Conditions	Primary sequence analysis via Edman degradation and mass spectrometry.

Why This Matters

The unique decapeptide sequence and high cross-species conservation in cockroaches define its specific identity and distinguish it from other AKH/RPCH peptides, which is critical for sourcing the correct compound.

• [1] Veenstra, J. A., & Camps, F. (1990). Structure of the hypertrehalosemic neuropeptide of the German cockroach, Blattella germanica. Neuropeptides, 15(2), 107-109. View Source
• [2] Gäde, G., & Kellner, R. (1990). The primary structure of the hypertrehalosemic neuropeptide from tenebrionid beetles: a novel member of the AKH/RPCH family. Peptides, 11(3), 455-459. View Source
• [3] Hansen, K. K., et al. (2006). Cloning and characterization of the adipokinetic hormone receptor from the cockroach Periplaneta americana. Biochemical and Biophysical Research Communications, 343(2), 638-643. View Source

Hypertrehalosemic Neuropeptide Applications

Carbohydrate Metabolism & Signaling

This compound is the definitive tool for studying the regulation of trehalose synthesis in cockroach models (Blaberus discoidalis, Periplaneta americana, Nauphoeta cinerea). Researchers can use it to activate the HTH receptor signaling cascade in fat body tissue, as demonstrated in both in vitro and in vivo assays. The quantified EC50 of 0.044 nM in B. discoidalis [1] and the 113% in vivo trehalose increase in B. germanica [2] provide precise benchmarks for experimental design, dose-response studies, and comparisons with potential agonists or antagonists.

Comparative Endocrinology & SAR Studies

The well-defined sequence and high potency of Hypertrehalosemic neuropeptide make it an essential reference point for comparative studies across the AKH/RPCH family. Its activity can be contrasted with other family members like Tem-HrTH and Pea-AKH-I/II [3]. The data showing sequence-dependent activity [4] and the significant effect of tissue sex on response [1] provide critical insights for SAR studies, including the design and testing of synthetic peptide analogs to probe receptor-ligand interactions.

Sex-Specific Metabolism Studies

The striking difference in hypertrehalosemic response between male (3-fold increase) and female (67% increase) fat body tissue [1] positions this neuropeptide as a powerful tool for investigating the molecular basis of sexual dimorphism in insect energy metabolism. Researchers can use it to explore differential receptor expression, downstream signaling pathways, or hormonal cross-talk in male versus female insects.

Application

Selection Property

Validation Focus

Carbohydrate metabolism & signaling studies

Verified HTH receptor activation in cockroach fat body

Trehalose synthesis dose‑response & pathway engagement

Comparative endocrinology & SAR research

Unique decapeptide sequence with sequence‑activity relationship context

Cross‑species sequence conservation & analog activity profiling

Sex‑specific insect metabolism studies

Demonstrated sex‑dependent response magnitude

Male vs. female fat body trehalose output & receptor expression context

• [1] Keeley, L. L., et al. (1995). In vitro bioassay for hypertrehalosemic hormone-dependent trehalose biosynthesis by fat body from adult Blaberus discoidalis cockroaches. Archives of Insect Biochemistry and Physiology, 28(4), 313-324. View Source
• [2] Hansen, K. K., et al. (2011). Functional Characterization of Hypertrehalosemic Hormone Receptor in Relation to Hemolymph Trehalose and to Oxidative Stress in the Cockroach Blattella germanica. Frontiers in Endocrinology, 2, 83. View Source
• [3] Gäde, G., & Kellner, R. (1990). The primary structure of the hypertrehalosemic neuropeptide from tenebrionid beetles: a novel member of the AKH/RPCH family. Peptides, 11(3), 455-459. View Source
• [4] Gäde, G., & Hayes, T. K. (1990). Structure-activity relationships on hyperglycemia by representatives of the adipokinetic/hyperglycemic hormone family in Blaberus discoidalis cockroaches. Journal of Comparative Physiology B, 160, 187-194. View Source